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Compound Name:
5-Amino-2-

methoxybenzenesulfonic acid

Cat. No.: B1585598 Get Quote

An In-Depth Technical Guide Application Note: Comprehensive Characterization of 5-Amino-2-
methoxybenzenesulfonic Acid

Introduction
5-Amino-2-methoxybenzenesulfonic acid (CAS No: 6470-17-3) is a crucial intermediate in

the synthesis of various dyes, pigments, and pharmacologically active compounds. Its purity

and structural integrity are paramount to ensuring the quality, safety, and efficacy of the final

products. This application note provides a comprehensive guide to the essential analytical

methods required for the robust characterization of this compound. We will delve into

chromatographic, spectroscopic, and thermal analysis techniques, offering both theoretical

explanations and detailed, field-proven protocols. The multi-faceted approach described herein

ensures a self-validating system for quality control and structural elucidation.

Physicochemical Properties
A foundational understanding of the material's basic properties is the first step in any analytical

workflow.
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Property Value Source(s)

IUPAC Name
5-amino-2-

methoxybenzenesulfonic acid
[1]

CAS Number 6470-17-3 [2][3]

Molecular Formula C₇H₉NO₄S [1][2][3]

Molecular Weight 203.22 g/mol [1]

Melting Point 314-318 °C [2]

Appearance
Solid (e.g., White to light

yellow powder/crystal)
[4]

Chromatographic Analysis for Purity and
Quantification: HPLC
High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity

of 5-Amino-2-methoxybenzenesulfonic acid and quantifying it in the presence of impurities.

A reversed-phase (RP) method is typically employed, separating compounds based on their

hydrophobicity.

Causality Behind Experimental Choices:

Reversed-Phase C18 Column: The nonpolar stationary phase (C18) effectively retains the

aromatic benzene ring of the analyte, while the polar functional groups (amino, sulfonic acid,

methoxy) allow for fine-tuned elution with a polar mobile phase.

Acidified Mobile Phase: The addition of an acid (like phosphoric or formic acid) to the mobile

phase is critical. It suppresses the ionization of the sulfonic acid group, leading to a more

consistent retention time and improved peak shape by minimizing tailing.

UV Detection: The aromatic nature of the compound provides strong UV absorbance,

making a UV detector a simple and robust choice for detection and quantification.

Workflow for HPLC Analysis
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Sample & Mobile Phase Prep

Instrumental Analysis Data Processing

Prepare Mobile Phase
(e.g., ACN:Water with Acid)

Dissolve in Diluent
(e.g., Mobile Phase)

Accurately weigh sample

Filter through 0.45 µm
syringe filter

Equilibrate HPLC System
with Mobile Phase Inject Sample Separation on

C18 Column
Detect by UV
(e.g., 254 nm) Integrate Chromatogram Calculate Purity

(% Area)

Spectroscopic Techniques

Information Obtained

5-Amino-2-methoxy-
benzenesulfonic acid

Mass Spectrometry (MS) NMR Spectroscopy
(¹H, ¹³C) FTIR Spectroscopy

Molecular Weight &
Fragmentation Pattern

Atom Connectivity &
Chemical Environment Functional Groups

Confirmed
Structure
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TGA Analysis DSC Analysis

Weigh Sample into
TGA/DSC Pan

Heat under N₂ atmosphere
(e.g., 10 °C/min)

Heat under N₂ atmosphere
(e.g., 10 °C/min)

Record Mass Loss
vs. Temperature

Determine Decomposition
Temperature(s)

Record Heat Flow
vs. Temperature

Determine Melting Point
(Onset & Peak)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzenesulfonic acid, 5-amino-2-methoxy- | C7H9NO4S | CID 80945 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. echemi.com [echemi.com]

3. 5-Amino-2-methoxybenzenesulfonic acid [oakwoodchemical.com]

4. benchchem.com [benchchem.com]

To cite this document: BenchChem. [analytical methods for 5-Amino-2-
methoxybenzenesulfonic acid characterization]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1585598#analytical-methods-for-5-amino-2-
methoxybenzenesulfonic-acid-characterization]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1585598?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585598?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/80945
https://pubchem.ncbi.nlm.nih.gov/compound/80945
https://www.echemi.com/products/pid_Rock13169-p-anisidine-2-sulfonicacid.html
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=167787&ExtHyperLink=1
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Spectroscopic_Data_of_5_Amino_2_methylbenzenesulfonamide.pdf
https://www.benchchem.com/product/b1585598#analytical-methods-for-5-amino-2-methoxybenzenesulfonic-acid-characterization
https://www.benchchem.com/product/b1585598#analytical-methods-for-5-amino-2-methoxybenzenesulfonic-acid-characterization
https://www.benchchem.com/product/b1585598#analytical-methods-for-5-amino-2-methoxybenzenesulfonic-acid-characterization
https://www.benchchem.com/product/b1585598#analytical-methods-for-5-amino-2-methoxybenzenesulfonic-acid-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

